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Cat. No.: B15558780 Get Quote

Disclaimer: This technical guide focuses on the ecotoxicology of the herbicide Dicamba. The

user's original request was for "Dicamba-(CH2)5-acid"; however, a comprehensive search of

publicly available scientific literature and databases revealed a significant lack of

ecotoxicological data for this specific compound. "Dicamba-(CH2)5-acid" is identified in

chemical catalogs primarily as a hapten for immunological studies and not as an active

herbicidal ingredient. Therefore, this guide provides an in-depth analysis of the parent

compound, Dicamba, as a well-studied surrogate. The ecotoxicological profile of "Dicamba-
(CH2)5-acid" may differ significantly from that of Dicamba.

Executive Summary
Dicamba is a selective, systemic herbicide widely used for the control of broadleaf weeds in

agriculture, turf, and non-crop areas.[1] Its mode of action involves mimicking the natural plant

hormone auxin, leading to uncontrolled growth and eventual death in susceptible plants.[2][3]

While effective in its intended purpose, the potential for off-target movement and subsequent

impact on non-target organisms is a key area of ecotoxicological concern. This guide provides

a comprehensive overview of the known effects of Dicamba on a range of non-target terrestrial

and aquatic organisms, details the experimental protocols used for toxicity assessment, and

visualizes key pathways and processes.

Physicochemical Properties and Environmental Fate
Dicamba is a benzoic acid derivative characterized by its high water solubility and mobility in

soil.[4] Its persistence in soil is generally low to moderate, with a half-life typically ranging from
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one to four weeks, primarily driven by microbial degradation.[4] However, factors such as soil

type, moisture, and temperature can influence its persistence. Due to its mobility, there is a

potential for Dicamba to leach into groundwater and move into surface water via runoff.[4]

Volatilization of certain forms of Dicamba can also lead to atmospheric transport and deposition

in non-target areas.[5]

Mode of Action in Non-Target Plants
Dicamba acts as a synthetic auxin, a class of plant growth regulators.[6] In susceptible

broadleaf plants, Dicamba binds to auxin receptors, primarily the F-box proteins such as

TIR1/AFB (Transport Inhibitor Response 1/Auxin-Signaling F-box).[7][8] This binding initiates a

signaling cascade that leads to the degradation of Aux/IAA transcriptional repressor proteins.[7]

The removal of these repressors allows for the expression of auxin-responsive genes, resulting

in epinasty (twisting and curling of stems and leaves), cell elongation, and ultimately,

uncontrolled and disorganized growth that the plant cannot sustain, leading to vascular tissue

damage and death.[1][2]
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Caption: Simplified signaling pathway of Dicamba in a susceptible plant cell.

Ecotoxicity to Non-Target Organisms
The toxicity of Dicamba to non-target organisms varies widely depending on the species and

the formulation of the herbicide. The following sections summarize the available quantitative

data.

Aquatic Organisms
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Dicamba is generally considered to have low to slight toxicity to fish and aquatic invertebrates.

[9]

Table 1: Acute and Chronic Toxicity of Dicamba to Aquatic Organisms

Species Endpoint Duration Value (mg/L) Reference

Fish

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 96 hours 135.4 [9]

Bluegill Sunfish

(Lepomis

macrochirus)

96-h LC50 96 hours 135.3 [9]

Carp (Cyprinus

carpio)
48-h LC50 48 hours 465 [9]

Aquatic

Invertebrates

Daphnia magna

(Water Flea)

48-h EC50

(Immobilisation)
48 hours 110.7 [9]

Grass Shrimp 96-h LC50 96 hours >100 [9]

Algae

Freshwater

Algae (various

species)

72-h EC50

(Growth

Inhibition)

72 hours 0.1 - >10 [5]

Terrestrial Organisms
The toxicity of Dicamba to terrestrial organisms is also variable. It is considered practically non-

toxic to birds and bees on an acute basis.[4]

Table 2: Acute Toxicity of Dicamba to Terrestrial Organisms
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Species Endpoint Value Reference

Birds

Mallard Duck (Anas

platyrhynchos)
Acute Oral LD50 2009 mg/kg [4]

Bobwhite Quail

(Colinus virginianus)
8-day Dietary LC50 >10,000 ppm [4]

Insects

Honey Bee (Apis

mellifera)
Acute Contact LD50 >90.65 µ g/bee [5]

Honey Bee (Apis

mellifera)
Acute Oral LD50 3.6 µ g/bee [5]

Soil Organisms
The impact of Dicamba on soil organisms has been studied, with a focus on microbial

communities and earthworms. While high concentrations can have inhibitory effects, studies at

field-relevant application rates suggest that these effects may be transient.

Table 3: Toxicity of Dicamba to Soil Organisms
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Species/Group Endpoint Duration Value Reference

Earthworms

Lumbricus

terrestris
Metabolism -

Dicamba is

metabolized
[10]

Soil

Microorganisms

Rhizosphere

Microbes
Enzyme Activity 3 days

Temporary

inhibition of N-

acetylglucosamin

idase activity,

which recovered.

No significant

effects on

enzymes for C or

P cycling.

[11][12]

Soil Microbial

Biomass
Dissipation 80 days

Related to the

dissipation of

Dicamba in soil.

[13]

Experimental Protocols
The ecotoxicological data presented in this guide are generated using standardized

experimental protocols, primarily those developed by the Organisation for Economic Co-

operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

These protocols ensure data quality and comparability across different studies.

Aquatic Toxicity Testing
A common test for aquatic invertebrates is the Daphnia sp. Acute Immobilisation Test (OECD

202).

Experimental Protocol: OECD 202 - Daphnia sp. Acute Immobilisation Test

Test Organism:Daphnia magna, less than 24 hours old.
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Test Substance: Dicamba, dissolved in a suitable solvent if necessary.

Test Concentrations: A geometric series of at least five concentrations and a control.

Replicates: At least 20 animals per concentration, divided into four replicates.

Test Conditions:

Duration: 48 hours.

Temperature: 18-22°C.

Light: 16-hour light/8-hour dark cycle.

Medium: Reconstituted water.

Endpoint: Immobilisation, defined as the inability to swim within 15 seconds after gentle

agitation.

Data Analysis: The EC50 (the concentration that causes immobilisation in 50% of the test

organisms) is calculated at 24 and 48 hours.
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Caption: General experimental workflow for the OECD 202 Daphnia sp. Acute Immobilisation
Test.
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Terrestrial Toxicity Testing
For soil invertebrates, the Earthworm Acute Toxicity Test (OECD 207) is a standard method.

Experimental Protocol: OECD 207 - Earthworm Acute Toxicity Test

Test Organism:Eisenia fetida (adults).

Test Substance: Dicamba, incorporated into artificial soil.

Test Concentrations: A geometric series of at least five concentrations and a control.

Replicates: Four replicates per concentration, with 10 earthworms per replicate.

Test Conditions:

Duration: 14 days.

Temperature: 20 ± 2°C.

Light: Continuous light.

Medium: Artificial soil.

Endpoints: Mortality and sublethal effects (e.g., changes in body weight).

Data Analysis: The LC50 (the concentration that is lethal to 50% of the test organisms) is

calculated at 7 and 14 days.

Environmental Fate and Transport
The environmental behavior of Dicamba is a critical component of its ecotoxicological profile.

Its high water solubility and low soil adsorption contribute to its potential for movement within

the environment.
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Caption: Environmental fate and transport pathways of Dicamba.

Conclusion
Based on the available data, Dicamba generally exhibits low to moderate acute toxicity to a

range of non-target organisms. However, its high mobility in soil and potential for off-target

movement through drift and volatilization remain significant environmental concerns. The

sublethal effects on non-target plants, even at low concentrations, can have cascading impacts

on associated ecosystems. Further research is warranted to fully understand the chronic and

sublethal effects of Dicamba on diverse non-target species, particularly under environmentally

realistic exposure scenarios. It is crucial to reiterate that this information pertains to Dicamba,

and the ecotoxicological profile of "Dicamba-(CH2)5-acid" is currently unknown and may be

substantially different.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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